Cas no 941872-57-7 (3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941872-57-7
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 5505800
• Update Time: 2025-07-24

3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C21H24N2O4/c1-14-10-16(7-8-19(14)23-9-5-4-6-20(23)24)22-21(25)15-11-17(26-2)13-18(12-15)27-3/h7-8,10-13H,4-6,9H2,1-3H3,(H,22,25)
• InChI Key： IMCXWPYWTZGMMP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

Introduction to 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 941872-57-7) and Its Emerging Applications in Chemical Biology

The compound 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide, identified by the CAS number 941872-57-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel bioactive agents. The structural motif of 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide incorporates a phenylbenzamide core, which is a well-documented scaffold in medicinal chemistry, alongside functional groups that enhance its biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with piperidine derivatives emerging as particularly promising candidates. The presence of a 2-oxopiperidin-1-yl moiety in 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide contributes to its unique pharmacophoric properties, enabling interactions with biological targets that are critical for modulating cellular processes. This compound has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in various pathological conditions.

One of the most compelling aspects of 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide is its observed efficacy in preclinical models. Research has demonstrated that this molecule exhibits significant binding affinity to certain protein targets, suggesting its utility in the development of drugs targeting neurological disorders and inflammatory conditions. The dimethoxy and methyl substituents on the phenyl ring further enhance its solubility and metabolic stability, making it an attractive candidate for further development into a clinical candidate.

The synthesis of 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 2-oxopiperidin-1-yl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to streamline the synthesis while maintaining the integrity of the molecular framework.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the structure of 3,5-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide. Molecular docking studies have revealed insights into how this compound interacts with its target proteins at an atomic level. These studies have guided medicinal chemists in designing analogs with enhanced potency and reduced side effects. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmacological profile of 3,5-dimethoxy-N-3-methyl-4-(2 oxopiperidin 1 yl phenylbenzamide CAS No 941872 57 7) has been extensively evaluated through both in vitro and in vivo experiments. In cell-based assays, this compound has shown remarkable inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, animal models have demonstrated that 3 5 dimethoxy N 3 methyl 4 (2 oxopiperidin 1 yl phenylbenzamide exhibits anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced toxicity.

The potential therapeutic applications of 3 5 dimethoxy N 3 methyl 4 (2 oxopiperidin 1 yl phenylbenzamide CAS No 941872 57 7) extend beyond anti-inflammatory uses. Preliminary studies suggest that this compound may also exhibit neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the 2 oxopiperidin 1 yl moiety to modulate neurotransmitter release has been particularly intriguing for researchers exploring new treatments for cognitive disorders.

The chemical stability and bioavailability of 3 5 dimethoxy N 3 methyl 4 (2 oxopiperidin 1 yl phenylbenzamide have been carefully assessed to ensure its suitability for clinical development. Formulation studies have focused on optimizing delivery systems to enhance absorption and reduce variability in bioavailability. Liposomal encapsulation and prodrug strategies have been explored as potential methods to improve the pharmacokinetic profile of this compound.

As research into 3 5 dimethoxy N 3 methyl 4 (2 oxopiperidin 1 yl phenylbenzamide CAS No 941872 57 7) progresses, collaboration between academic institutions and pharmaceutical companies is becoming increasingly vital. Such partnerships facilitate the rapid translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients who need them most. The growing body of evidence supporting the therapeutic potential of this compound makes it a cornerstone of modern drug discovery efforts.

In conclusion,3 ,5 dimethoxy N ,3 methyl ,4 (2 oxopiperidin ,1 yl phenylbenzamide is a multifaceted molecule with significant promise in the field of chemical biology and pharmaceuticals. Its unique structural features combined with its demonstrated biological activity make it an invaluable tool for researchers seeking to develop novel therapeutics. As our understanding of its mechanisms of action continues to evolve,this compound will undoubtedly play a crucial role in shaping the future landscape of drug development.